Cas no 2229369-28-0 (3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2229369-28-0
• MF: C₁₁H₁₃FO₄
• MW: 228.216927289963
• CID: 5899613
• PubChem ID: 165646767
• Update Time: 2025-09-24

3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid
• 2229369-28-0
• EN300-1810635

• Inchi： 1S/C11H13FO4/c1-11(15,10(13)14)6-7-8(12)4-3-5-9(7)16-2/h3-5,15H,6H2,1-2H3,(H,13,14)
• InChI Key： KEANTWJRBZVFFS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CC(C(=O)O)(C)O)OC

Computed Properties

• Exact Mass: 228.07978705g/mol
• Monoisotopic Mass: 228.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid

Comprehensive Analysis of 3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2229369-28-0): Properties, Applications, and Research Insights

In the realm of specialty chemicals and pharmaceutical intermediates, 3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2229369-28-0) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its fluorinated aromatic ring and hydroxy acid moiety, serves as a critical building block in synthetic chemistry. Researchers and industries are increasingly exploring its utility in drug discovery, agrochemical formulations, and material science, aligning with the growing demand for high-performance chemical entities.

The molecular structure of 3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid combines a 2-fluoro-6-methoxyphenyl group with a 2-hydroxy-2-methylpropanoic acid backbone, offering distinct electronic and steric properties. This configuration enhances its reactivity in cross-coupling reactions and stereoselective synthesis, making it valuable for constructing complex molecules. Recent studies highlight its role in developing targeted therapeutics, particularly in modulating enzyme activity and receptor binding, which resonates with the current focus on precision medicine.

From an industrial perspective, the compound’s solubility profile and thermal stability have been optimized for scalable production. Manufacturers emphasize its compatibility with green chemistry principles, such as reduced waste generation and energy-efficient processes. This aligns with global trends toward sustainable chemical manufacturing, a topic frequently searched in academic and industrial forums. Analytical techniques like HPLC, NMR, and mass spectrometry confirm its high purity (>98%), meeting stringent quality control standards.

The versatility of CAS No. 2229369-28-0 extends to material science, where its incorporation into polymeric matrices improves mechanical and thermal properties. Innovations in biodegradable materials and high-performance coatings leverage its functional groups to enhance product longevity and environmental compatibility. Such applications address rising consumer interest in eco-friendly alternatives, a dominant theme in scientific literature and patent filings.

Ongoing research explores the compound’s potential in catalysis and asymmetric synthesis, driven by its ability to act as a chiral auxiliary. These investigations cater to the pharmaceutical sector’s demand for enantiomerically pure compounds, a key area in FDA approval processes. Additionally, its metabolic stability and low toxicity profile make it a candidate for prodrug development, further expanding its commercial viability.

In summary, 3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid exemplifies the intersection of innovative chemistry and practical applications. Its multifaceted roles in life sciences and industrial chemistry underscore its relevance in addressing contemporary challenges, from sustainable synthesis to advanced material design. As research progresses, this compound is poised to play a pivotal role in shaping future technological advancements.